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Compound of Interest

Compound Name: Carbohydrazide

Cat. No.: B1668358 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper handling and disposal of carbohydrazide, a compound commonly used as an

oxygen scavenger in water treatment and as a chemical intermediate. Adherence to these

procedures is critical to ensure personnel safety and environmental protection.

Carbohydrazide presents several hazards, including being harmful if swallowed or in contact

with skin, causing skin and eye irritation, and potentially triggering allergic skin reactions.[1][2]

[3] Furthermore, it is toxic to aquatic life with long-lasting effects, underscoring the importance

of preventing its release into the environment.[1][4]

Immediate Safety and Handling
Before handling carbohydrazide for any purpose, including disposal, it is imperative to

observe the following safety precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

chemical-resistant gloves (such as nitrile or chloroprene), and ANSI Z87.1-compliant safety

goggles.[4][5] A face shield should be used in situations where there is a splash hazard.[4][5]

Ventilation: All handling of carbohydrazide, especially in powder form, must be conducted in

a certified chemical fume hood to avoid inhalation of dust or aerosols.[4][5]

Avoid Contamination: Prevent contact with strong oxidizing agents, as this may create a fire

or explosion hazard.[6]
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Step-by-Step Disposal Procedure
The primary and mandated method for the disposal of carbohydrazide and any contaminated

materials is through a licensed hazardous waste disposal facility.[4][5] Do not attempt to

dispose of this chemical via standard laboratory drains or in regular trash.[1][4][6]

Waste Segregation and Collection:

Isolate waste carbohydrazide (solid) and any contaminated materials (e.g., gloves,

weighing paper, pipette tips) from other laboratory waste streams.[5]

Place the waste in a dedicated, leak-proof, and clearly labeled hazardous waste container.

[1][4][5]

Labeling:

The hazardous waste container must be clearly labeled with:

The full chemical name: "Carbohydrazide"

The words "Hazardous Waste"[5]

The primary hazards: "Toxic," "Irritant," "Environmental Hazard"[5]

The date of accumulation[5]

Container Management:

Keep the hazardous waste container securely sealed at all times, except when adding

waste.[5]

Store the container in a designated, well-ventilated, and secure satellite accumulation area

within the laboratory.[5]

For liquid waste solutions containing carbohydrazide, ensure secondary containment is

used.[5]

Arranging for Disposal:
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Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.[4]

Dispose of the contents and container in accordance with all local, regional, national, and

international regulations.[7]

Spill and Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate and Secure: Clear the area of personnel and ensure adequate ventilation. Remove

all sources of ignition.[1][6]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the

product to enter drains or waterways.[1][4][6]

Cleanup:

For minor spills, use dry cleanup procedures to avoid generating dust.[6]

For larger spills, contain the spill with inert material such as sand, earth, or vermiculite.[6]

Carefully sweep or vacuum the spilled material and place it into a suitable, sealed, and

labeled container for disposal as hazardous waste.[1][4]

Decontamination: After cleanup, decontaminate and launder all protective clothing and

equipment before storing and reusing.[6]

Environmental Hazard Data
Carbohydrazide is classified as an environmentally hazardous substance due to its toxicity to

aquatic organisms.[4][8]
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Organism Test Type Result Exposure Time

Lepomis macrochirus

(Bluegill)
LC50 190.0 mg/L 96 hours

Daphnia magna

(Water flea)
LC50 96 mg/L 48 hours

Desmodesmus

subspicatus (Green

algae)

EC50 9.5 mg/L 72 hours

Table 1: Aquatic Toxicity of Carbohydrazide.[4]

Carbohydrazide Waste Management Workflow
Caption: Logical workflow for the safe management and disposal of carbohydrazide waste.

Disclaimer: This information is intended as a guide for trained laboratory professionals. Always

consult your institution's specific safety and disposal protocols and the Safety Data Sheet

(SDS) for carbohydrazide before handling. Disposal procedures must comply with all

applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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